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Compound of Interest

Compound Name: 1-Ethoxyhexane

Cat. No.: B1202549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethoxyhexane (CAS: 5756-43-
4), a versatile alkyl ether. This document consolidates key physical and chemical properties,
spectroscopic data, synthesis protocols, and safety information to support its application in
research and development.

Chemical Identity and Properties

1-Ethoxyhexane is an organic compound with the chemical formula CsH1sO. It is also known
as ethyl hexyl ether.[1][2][3] This compound consists of an ethyl group and a hexyl group linked
by an ether bond.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1-Ethoxyhexane are summarized in
the table below, compiled from various sources.
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Property Value Source(s)
Molecular Formula CsH1s0 [L1121[31[4115]
Molecular Weight 130.23 g/mol [11[2][41[5]
CAS Registry Number 5756-43-4 [1112][4]1[5]
Alternate CAS Number 70879-83-3 [1]

Density 0.772 - 0.78 g/cm? [1][4][6]
Boiling Point 135.5- 142 °C [1114]
Melting Point -94 °C (estimate) [4115]
Flash Point 31.2°C [41[5]
Refractive Index 1.4008 - 1.404 [41061[7]

Vapor Pressure

9.52 mmHg at 25°C

[5](8]

Limited solubility in water;

Solubility ) i [1]
soluble in organic solvents.

LogP 2.60320 [4][5]

SMILES Cccccececeocce [1]
ZXHQLEQLZPJIFG-

InChl Key [11[2][9]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-Ethoxyhexane.

Mass Spectrometry

The mass spectrum of 1-Ethoxyhexane provides valuable information about its fragmentation

pattern. The molecular ion peak (M*) is observed at m/z 130, though its intensity is very low.[1]

The base peak is typically found at m/z 73.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While detailed spectra are not provided in the search results, the expected *H NMR spectrum
of 1-Ethoxyhexane would show characteristic signals for the ethoxy and hexyl groups. The
methylene protons of the ethoxy group adjacent to the oxygen atom are expected to appear
downfield.

Infrared (IR) Spectroscopy

The IR spectrum of 1-Ethoxyhexane is characterized by a strong C-O stretching vibration,
which is typical for ethers and appears in the region of 1050-1150 cm~1.[1]

Synthesis Protocols

1-Ethoxyhexane can be synthesized through various methods, primarily based on the
Williamson ether synthesis.

Synthesis from n-Hexyl Alcohol and Ethyl lodide

This method involves the reaction of sodium hexoxide with ethyl iodide.
Experimental Protocol:

e Preparation of Sodium Hexoxide: In a two-necked round-bottom flask equipped with a reflux
condenser and a dropping funnel, add 249.5 mL (204 g) of dry n-hexyl alcohol.[10] Gradually
add 5.75 g of clean sodium in small pieces.[10] The mixture is heated under reflux until all
the sodium has reacted, which takes approximately 2 hours.[10]

o Reaction with Ethyl lodide: To the resulting sodium hexoxide solution, add 20 mL (39 g) of
ethyl iodide dropwise from the dropping funnel.[10] A precipitate of sodium iodide will form.
[10]

o Reflux: Gently reflux the mixture for 2 hours.[10]

« Distillation and Purification: Rearrange the apparatus for distillation and collect the crude
ether at 143-148 °C.[10] For further purification, the distillate can be refluxed with an excess
of sodium to remove any unreacted n-hexyl alcohol, followed by a final distillation to yield
pure 1-Ethoxyhexane boiling at 140-143 °C.[10]
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Synthesis from Sodium, n-Hexyl Alcohol, and Ethyl
lodide (Alternative)

This protocol provides an alternative approach with specified molar ratios.
Experimental Protocol:

o Alkoxide Formation: Prepare an alkoxide solution from 0.25 gram-equivalent of metallic
sodium and 1.2 moles of absolute n-hexyl alcohol in a three-necked flask fitted with a stirrer
and reflux condenser.[7]

o Ether Formation: Add 0.2 moles of ethyl iodide (or ethyl bromide) to the alkoxide solution.[7]

o Reflux: Heat the mixture under reflux with stirring for 5 hours, ensuring the exclusion of
moisture.[7]

» Work-up and Purification: Distill the reaction product directly with stirring until the boiling
point of n-hexyl alcohol (156 °C) is reached.[7] The distillate, containing both the ether and
unreacted alcohol, is then fractionally distilled using a 30-cm Vigreux column.[7] Collect
fractions and monitor the refractive index to identify the pure ether fractions, which are then
combined and redistilled over sodium.[7] This method reports a yield of 80%.[7]

Synthesis Workflow Diagram
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Synthesis of 1-Ethoxyhexane via Williamson Ether Synthesis

Step 1: Alkoxide Formation

n-Hexyl Alcohol Sodium Metal

Step 2: Ether Formation

Ethyl lodide

Reaction Reaction

Sodium Hexoxide

Ethyl lodide, Reflux

Crude 1-Ethoxyhexane
+ Sodium lodide

Step 3: Purification

Pure 1-Ethoxyhexane
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Safe Handling Workflow for 1-Ethoxyhexane

Perform Risk Assessment

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Work in a Ventilated Area
(Fume Hood)

'

Dispense from Container

'

Set up Reaction Apparatus

'

Dispose of Waste in
Designated Solvent Waste Container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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